N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide

• IUPAC Name: N-(4-iodo-2-methylphenyl)-3-(pyridin-2-ylsulfanylmethyl)benzamide
• InChI: InChI=1S/C20H17IN2OS/c1-14-11-17(21)8-9-18(14)23-20(24)16-6-4-5-15(12-16)13-25-19-7-2-3-10-22-19/h2-12H,13H2,1H3,(H,23,24)
• InChI Key: KRIBFPKGAJSLCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=CC=CC(=C2)CSC3=CC=CC=N3
• Molecular Formula: C20H17IN2OS
• Molecular Weight: 460.3 g/mol

Description

N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide, also known as ML239, is a novel small molecule that has gained attention in scientific research due to its potential therapeutic applications. The compound was first synthesized in 2010 by researchers at the University of Michigan, and since then, it has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide is not fully understood, but it is believed to act as a protein-protein interaction inhibitor by binding to specific target proteins and disrupting their interactions. This disruption leads to downstream effects on various signaling pathways, ultimately resulting in the observed biological effects.
Biochemical and Physiological Effects:
N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, neuroprotection, and improvement of cognitive function. These effects are thought to be mediated through the compound's interaction with specific target proteins, leading to downstream effects on various signaling pathways.

Advantages and Limitations for Lab Experiments

N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide has several advantages for use in lab experiments, including its high purity and reproducibility, making it suitable for large-scale production. However, one limitation is its relatively low solubility in water, which may require the use of organic solvents for some experiments.

Future Directions

There are several future directions for research on N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide, including further elucidation of its mechanism of action, identification of additional target proteins, and optimization of its therapeutic potential in various diseases. Additionally, the development of more water-soluble derivatives of N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide may improve its suitability for use in certain experiments.

Scientific Research Applications

N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In Alzheimer's disease and Parkinson's disease research, N-(4-iodo-2-methylphenyl)-3-[(2-pyridinylthio)methyl]benzamide has been shown to have neuroprotective effects and improve cognitive function, suggesting its potential use in the treatment of these diseases.